Cas no 2172129-31-4 ({thieno3,4-bthiophen-2-yl}methanethiol)

• Product Name: {thieno3,4-bthiophen-2-yl}methanethiol
• CAS No: 2172129-31-4
• MF: C₇H₆S₃
• MW: 186.317537784576
• CID: 5940354
• PubChem ID: 165469530
• Update Time: 2025-08-03

{thieno3,4-bthiophen-2-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {thieno3,4-bthiophen-2-yl}methanethiol
• EN300-1288477
• {thieno[3,4-b]thiophen-2-yl}methanethiol
• 2172129-31-4

• Inchi： 1S/C7H6S3/c8-2-6-1-5-3-9-4-7(5)10-6/h1,3-4,8H,2H2
• InChI Key： VROMQGLCDAPSJP-UHFFFAOYSA-N
• SMILES： S1C(CS)=CC2=CSC=C12

Computed Properties

• Exact Mass: 185.96316371g/mol
• Monoisotopic Mass: 185.96316371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on {thieno3,4-bthiophen-2-yl}methanethiol

Comprehensive Overview of {thieno[3,4-b]thiophen-2-yl}methanethiol (CAS No. 2172129-31-4)

{thieno[3,4-b]thiophen-2-yl}methanethiol (CAS No. 2172129-31-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in materials science, pharmaceuticals, and electronics. The compound belongs to the class of thiophene derivatives, which are widely studied for their electronic and optoelectronic properties. Its molecular structure, featuring a thieno[3,4-b]thiophene core with a methanethiol substituent, makes it a promising candidate for advanced research and industrial applications.

One of the key reasons for the growing interest in {thieno[3,4-b]thiophen-2-yl}methanethiol is its potential role in the development of organic semiconductors. With the increasing demand for flexible and lightweight electronic devices, researchers are actively exploring novel materials that can outperform traditional silicon-based semiconductors. The thiophene moiety in this compound is known for its excellent charge transport properties, making it a valuable building block for organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Recent studies have highlighted its ability to enhance the performance of these devices, particularly in terms of efficiency and stability.

In addition to its electronic applications, {thieno[3,4-b]thiophen-2-yl}methanethiol has also shown promise in the field of medicinal chemistry. The thiophene scaffold is a common motif in drug discovery, often associated with bioactive molecules targeting various diseases. The presence of the methanethiol group adds further versatility, enabling potential modifications for improved pharmacokinetic properties. Researchers are investigating its derivatives as potential enzyme inhibitors or receptor modulators, particularly in the context of neurodegenerative disorders and cancer therapeutics.

Another area where {thieno[3,4-b]thiophen-2-yl}methanethiol is making waves is in polymer chemistry. The compound can serve as a monomer or crosslinking agent in the synthesis of conductive polymers, which are essential for applications like flexible displays, wearable electronics, and energy storage systems. Its ability to form stable polymers with tunable properties has attracted attention from both academia and industry. For instance, it has been explored as a component in self-healing materials, which are highly sought after for their durability and sustainability.

From a synthetic perspective, the preparation of {thieno[3,4-b]thiophen-2-yl}methanethiol involves sophisticated organic synthesis techniques, including cross-coupling reactions and functional group transformations. The compound's purity and yield are critical factors, especially for high-performance applications. Advanced analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its structure and ensure quality control. These techniques are also vital for identifying potential impurities that could affect its performance in downstream applications.

The environmental and safety aspects of {thieno[3,4-b]thiophen-2-yl}methanethiol are also under scrutiny, as sustainability becomes a top priority across industries. Researchers are evaluating its biodegradability and eco-toxicity to ensure compliance with global regulations. Green chemistry approaches, such as solvent-free synthesis or catalytic methods, are being explored to minimize waste and reduce the environmental footprint of its production. These efforts align with the broader trend toward sustainable materials and circular economy principles.

In summary, {thieno[3,4-b]thiophen-2-yl}methanethiol (CAS No. 2172129-31-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with its electronic, medicinal, and polymeric applications, make it a subject of ongoing research and development. As the demand for innovative materials grows, this compound is poised to play a pivotal role in shaping the future of technology and healthcare. Continued exploration of its properties and applications will undoubtedly yield exciting breakthroughs in the years to come.